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Compound of Interest

Compound Name: Quin-C7
CAS No.: 871100-12-8
Cat. No.: B3161580
Get Quote
. J

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety is paramount. This guide provides essential, immediate safety and logistical
information for handling Quin-C7, a potent and selective antagonist for the formyl peptide
receptor 2 (FPR2/ALX). Adherence to these procedures is critical for protecting personnel and
maintaining the integrity of your research.

Immediate Safety and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for Quin-C7 is not readily available in public
domains, a comprehensive risk assessment should be conducted based on the known
characteristics of the compound and general laboratory safety principles for handling potent,
biologically active small molecules. The following personal protective equipment (PPE) is
mandatory to prevent skin and respiratory exposure.

Recommended Personal Protective Equipment (PPE) for Handling Quin-C7:
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PPE Category Item Specifications

Nitrile or neoprene gloves are
recommended. Always use two

Hand Protection Chemical-resistant gloves pairs of gloves when handling
the pure compound or

concentrated solutions.

) Safety glasses with side Must be worn at all times in the
Eye Protection _
shields or goggles laboratory.

A buttoned lab coat should be
Body Protection Laboratory coat worn to protect skin and

clothing.

Recommended when handling
) ) ) ) the lyophilized powder outside
Respiratory Protection N95 Respirator or equivalent -~ ]
of a certified chemical fume

hood to prevent inhalation.

Operational Plan: From Receipt to Reconstitution

Proper handling of Quin-C7 from the moment it arrives in the laboratory is crucial for safety and
for preserving the compound's activity.

Step-by-Step Handling Protocol:

e Receiving and Storage:
o Upon receipt, inspect the container for any damage.
o The lyophilized powder can be stored at room temperature for several weeks.[1]
o For long-term storage, keep the unopened vial at -20°C.[1]

» Reconstitution:

o Before opening, bring the vial to room temperature to prevent condensation.
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o Centrifuge the vial at 10,000 x g for 5 minutes to ensure all the lyophilized powder is at the
bottom.[1]

o Carefully open the vial in a chemical fume hood.

o Add the desired solvent (e.g., DMSO for stock solutions up to 100 mM, or pure water for
high-micromolar concentrations) directly to the vial.[1]

o Gently tap and roll the vial to dissolve the compound. Avoid vigorous vortexing; light
vortexing for a maximum of 3 seconds is acceptable if necessary.[1]

Storage of Reconstituted Solutions:

Storage Condition Duration Notes

Aliguot into single-use vials to
Stock Solutions (-20°C) Up to 6 months avoid repeated freeze-thaw

cycles.[1]

Prepare fresh solutions just

Working Solutions (4°C) Up to 1 week before use for optimal
biological activity.[1]

Disposal Plan

All materials contaminated with Quin-C7, including empty vials, pipette tips, and gloves, should
be treated as hazardous chemical waste.

Waste Disposal Protocol:
e Segregation:

o Collect all solid waste (gloves, wipes, vials) in a dedicated, clearly labeled hazardous

waste container.

o Collect all liquid waste containing Quin-C7 in a separate, sealed, and labeled hazardous

waste container.
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» Disposal:

o Dispose of all hazardous waste through your institution's Environmental Health and Safety
(EH&S) department.

o Follow all local, state, and federal regulations for chemical waste disposal.

Experimental Workflow for Handling Quin-C7

The following diagram illustrates the key steps and decision points in the safe handling of
Quin-C7.
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Quin-C7 Handling Workflow
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Caption: Workflow for the safe handling of Quin-C7 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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